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Compound of Interest

Compound Name: 2-Pyridinecarboxaldehyde

Cat. No.: B072084

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Pyridinecarboxaldehyde, tailored for researchers, scientists, and
drug development professionals. Following these procedural steps is critical for ensuring
laboratory safety.

Chemical Identifier:

Name: 2-Pyridinecarboxaldehyde

Synonyms: Picolinaldehyde, 2-Formylpyridine

CAS Number: 1121-60-4

Molecular Formula: C6H5NO

Molecular Weight: 107.11 g/mol [1]

Hazard Identification and Classification

2-Pyridinecarboxaldehyde is a hazardous substance that requires careful handling.[2] It is
classified as a combustible liquid that is harmful if swallowed, fatal if inhaled, and causes
severe skin burns and eye damage.[3] It may also cause an allergic skin reaction and is toxic to
aquatic life.
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Hazard Class Category Hazard Statement
Flammable liquids Category 4 H227: Combustible liquid
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Acute toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin corrosion/irritation Sub-category 1B H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

H318: Causes serious eye

o Category 1
irritation damage
) o H317: May cause an allergic
Skin sensitization Category 1 ) )
skin reaction
Hazardous to the aquatic _ o
Category 2 H401: Toxic to aquatic life

environment, acute hazard

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[3] A face shield is also

recommended.

Protects against splashes and
vapors that can cause severe

eye damage.[3]

Skin Protection

Fire/flame resistant and
impervious clothing. Handle
with gloves inspected prior to
use (e.g., polychloroprene,
nitrile rubber, butyl rubber).[2]

[3]

Prevents skin contact which
can cause severe burns and

allergic reactions.[2][3]

Respiratory Protection

A full-face respirator is required
if exposure limits are exceeded
or if irritation is experienced.[3]
Use a respirator with a filter for

organic vapors (Type A).

Protects against inhalation of
toxic vapors, which can be
fatal.[3]

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Remove all sources of ignition as the substance is combustible.[3][4]

Have appropriate fire extinguishing media available (dry chemical, carbon dioxide, or

alcohol-resistant foam).[3]

. Handling:

Avoid contact with skin, eyes, and clothing.[3][4]

Do not breathe vapors or mist.[3]
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e Use non-sparking tools to prevent ignition.[3]

e When handling, do not eat, drink, or smoke.[2][3]

o Keep the container tightly closed when not in use.[3][4]
3. Storage:

o Store in a cool, dry, and well-ventilated place.[3][4] Recommended storage temperature is 2-
8°C.[4]

» Store away from incompatible materials such as strong oxidizing agents, strong bases,
strong acids, and strong reducing agents.[5]

e The product is light and air-sensitive; store under an inert gas like argon or nitrogen.[6][7]

e Store in a locked-up or restricted-access area.[3]

Emergency and First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing has
Inhalation stopped, give artificial respiration. Seek

immediate medical attention.[5]

Immediately remove all contaminated clothing.
) Rinse the skin with plenty of water/shower for at
Skin Contact ] ] ) ]
least 15 minutes. Seek immediate medical

attention.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact . o . . .

do. Continue rinsing. Seek immediate medical

attention.[3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[4]
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Disposal Plan

Proper disposal of 2-Pyridinecarboxaldehyde and its containers is crucial to avoid
environmental contamination and comply with regulations.

1. Waste Chemical Disposal:

» Dispose of the chemical through a licensed professional waste disposal service.

» Do not allow the chemical to enter drains.

» Waste material must be disposed of in accordance with national and local regulations.
2. Contaminated Container Disposal:

o Leave chemicals in their original containers. Do not mix with other waste.

» Handle uncleaned containers as you would the product itself.

» Dispose of containers to an appropriate treatment and disposal facility in accordance with
applicable laws and regulations.[3]

Workflow for Safe Handling of 2-
Pyridinecarboxaldehyde
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Safe Handling Workflow for 2-Pyridinecarboxaldehyde

1. Preparation

Don Appropriate PPE Prepare Well-Ventilated Work Area (Fume Hood) Verify Emergency Equipment (Eyewash, Shower)

2. Hapdling
\

~a

Transfer Chemical Carefully

A/

Perform Experimental Work

Post-Handling

Store in a Cool, Dry, Ventilated, Secure Area Clean Work Area

4. Disposal

Segregate Chemical Waste

Decontaminate or Dispose of Empty Container

Arrange for Professional Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Pyridinecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Pyridinecarboxaldehyde | C6H5NO | CID 14273 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. datasheets.scbt.com [datasheets.scbt.com]

¢ 3. echemi.com [echemi.com]

e 4. 2-Pyridinecarboxaldehyde - Safety Data Sheet [chemicalbook.com]

e 5. 2-Pyridinecarboxaldehyde(1121-60-4)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

e 6. fishersci.com [fishersci.com]
e 7. Page loading... [guidechem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Pyridinecarboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072084#personal-protective-equipment-for-handling-
2-pyridinecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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